Benzo[b]thiophene, 2-[(5-broMo-2-fluorophenyl)chloroMethyl]-

• CAS No.: 1034305-19-5
• Molecular Formula: C15H9BrClFS
• Molecular Weight: 355.7 g/mol
• IUPAC Name: 2-[(5-bromo-2-fluorophenyl)-chloromethyl]-1-benzothiophene
• InChI: InChI=1S/C15H9BrClFS/c16-10-5-6-12(18)11(8-10)15(17)14-7-9-3-1-2-4-13(9)19-14/h1-8,15H
• InChI Key: DMKXTWCFKJCJOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C(C3=C(C=CC(=C3)Br)F)Cl

Description

Benzo[b]thiophene, 2-[(5-broMo-2-fluorophenyl)chloroMethyl]- is a useful research compound. Its molecular formula is C15H9BrClFS and its molecular weight is 355.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into an acetonitrile (10 ml) solution of 1-benzothien-2-yl(5-bromo-2-fluorophenyl)methanol (1.0 g) was dropwise added thionyl chloride (706 mg) at a temperature of 5° C. or lower, followed by stirring at 5.0 to 25.0° C. for 3.5 hours. The reaction mixture was subjected to distillation under reduced pressure to distill off the solvent and the residue was subjected to vacuum drying to obtain 2-[(5-bromo-2-fluorophenyl)(chloro)methyl]-1-benzothiophene [1.05 g, yield: 100%, purity: 99% (HPLC)].